Cas no 99584-04-0 (2-Pyridineacetonitrile,a-hydroxy-5-methyl-)

• Product Name: 2-Pyridineacetonitrile,a-hydroxy-5-methyl-
• CAS No: 99584-04-0
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 797181
• Update Time: 2024-02-01

2-Pyridineacetonitrile,a-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile,a-hydroxy-5-methyl-
• 2-Pyridineglycolonitrile,5-methyl-(6CI)
• hydroxy-(5-methyl-[2]pyridyl)-acetonitrile

• Inchi： 1S/C8H8N2O/c1-6-2-3-7(10-5-6)8(11)4-9/h2-3,5,8,11H,1H3
• InChI Key： NESABYDTTCXFJU-UHFFFAOYSA-N
• SMILES： C(#N)C(O)C1=NC=C(C)C=C1

Computed Properties

• Exact Mass: 148.064
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.9A^2

Experimental Properties

• PSA: 56.91000
• LogP: 0.94698